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Compound of Interest

Compound Name: DiBAC4(3)

CAS No.: 70363-83-6

Cat. No.: B1147970

Get Quote

Executive Summary: The Translational Voltmeter
DiBAC4(3) [Bis-(1,3-dibutylbarbituric acid)trimethine oxonol] represents a cornerstone in

potentiometric research, specifically designed for the quantification of resting membrane

potential (

) and slow-onset potential changes. Unlike fast-response styryl dyes (e.g., ANEPPS) that rely
on electrochromic shifts to measure action potentials in milliseconds, DiBAC4(3) functions as a
Nernstian redistribution probe.

Its utility lies in its high sensitivity—often yielding a >1% change in fluorescence per millivolt (

)—making it the gold standard for High-Throughput Screening (HTS) of ion channel modulators
and drug safety pharmacology. This guide dissects the chemical physics, operational
mechanics, and rigorous application of DiBAC4(3).

Part 1: Chemical Architecture & Physicochemical
Properties
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DiBAC4(3) is an anionic, lipophilic oxonol dye. Its structure consists of a trimethine bridge

connecting two dibutylbarbituric acid groups. This specific architecture dictates its solubility,

spectral properties, and interaction with the lipid bilayer.

Structural Data Table
Property Specification

IUPAC Name

1,3-dibutyl-5-[3-(1,3-dibutyl-2,4,6-

trioxopyrimidin-5-yl)prop-2-enylidene]pyrimidine-

2,4,6-trione

Common Name DiBAC4(3)

CAS Number 70363-83-6

Molecular Formula

Molecular Weight 516.64 g/mol

Charge Anionic (-1) at physiological pH

Solubility
DMSO (High), Ethanol (High), Water

(Low/Sparingly)

Spectral Characteristics
DiBAC4(3) is a green-fluorescent probe, making it compatible with standard fluorescein (FITC)

or GFP filter sets.

Excitation Max (

): ~490 nm[1][2][3][4]

Emission Max (

): ~516 nm

Quantum Yield: Low in aqueous solution; significantly enhanced upon binding to intracellular

proteins and hydrophobic pockets.
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Part 2: Mechanistic Profiling
The Redistribution Mechanism
The fundamental operation of DiBAC4(3) is governed by the Nernst Equation. Because the

dye is negatively charged (anionic) and lipophilic, it can partition across the cell membrane, but

its distribution is voltage-dependent.

Resting State (Polarized): The cell interior is negative relative to the exterior (e.g., -70 mV).

The negative charge repels the anionic dye, keeping the intracellular concentration low.

Depolarization: As

becomes more positive (e.g., -20 mV), the electrostatic repulsion decreases. The dye enters
the cell driven by its concentration gradient.

Fluorescence Enhancement: Once inside, DiBAC4(3) binds to intracellular proteins and

hydrophobic lipid regions.[3] This binding restricts the molecular rotation of the dye, reducing

non-radiative decay and significantly increasing its quantum yield (fluorescence).

Key Insight: The signal is slow (seconds to minutes) because it requires the physical

translocation of molecules across the membrane. It is not suitable for measuring single action

potentials.

Visualization of Mechanism
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Figure 1: Bidirectional redistribution of anionic DiBAC4(3) driven by membrane potential.
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Click to download full resolution via product page

Part 3: Optimized Experimental Protocols
Expertise Note: Unlike calcium dyes (e.g., Fura-2) where you wash the cells after loading,

DiBAC4(3) is an equilibrium dye. You must maintain the dye in the external solution throughout

the experiment to allow for re-equilibration during potential changes.

Preparation and Loading
Stock Solution: Dissolve 5 mg DiBAC4(3) in DMSO to create a 10-20 mM stock. Store at

-20°C, protected from light.

Working Solution: Dilute stock into a physiological buffer (e.g., HBSS or Tyrode’s) to a final

concentration of 0.5 µM – 2.0 µM.

Note: Concentrations >5 µM can cause pharmacological artifacts (e.g., inhibition of BK

channels) or mitochondrial toxicity.

Loading:

Remove culture media from cells.[5]

Add the DiBAC4(3) working solution.[1][6][7]

Incubate at 37°C (or Room Temp) for 30 minutes.

The "No-Wash" Rule: Do NOT wash the cells.[5] The dye must remain present to report

changes.

Experimental Workflow
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Figure 2: Standard 'No-Wash' experimental workflow for DiBAC4(3) assays.
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Part 4: Data Interpretation & Troubleshooting
Signal Interpretation
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Increase in Fluorescence: Indicates Depolarization (Cell becomes less negative).

Example: Inhibition of

channels or opening of

channels.

Decrease in Fluorescence: Indicates Hyperpolarization (Cell becomes more negative).[3][8]

Example: Opening of

channels or

channels.

Critical Artifacts & Controls
Drift: DiBAC4(3) is temperature-sensitive. Ensure buffers are temperature-equilibrated. A

gradual downward drift in fluorescence is common due to photobleaching or slight

temperature shifts; use a vehicle control well for baseline correction.

Interaction with Compounds: Being anionic, DiBAC4(3) can electrostatically interact with

cationic drugs, leading to false positives. Always verify "hits" with patch-clamp

electrophysiology.

Toxicity: High concentrations inhibit cell respiration. If cells round up or detach, reduce dye

concentration.

Validation Controls
Positive Control (Depolarization): High extracellular

(e.g., 40-60 mM KCl) should cause an immediate, robust increase in fluorescence.

Negative Control (Hyperpolarization): Valinomycin (a

ionophore) should cause a decrease in fluorescence (assuming

is not already at
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Deep Dive: DiBAC4(3) Structure, Properties,
and Experimental Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147970/docs#technical-deep-dive-dibac4-3-
structure-properties-and-experimental-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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